Cas no 31311-83-8 (Benzothiazole, 2-(ethylsulfinyl)-6-nitro-)

• Product Name: Benzothiazole, 2-(ethylsulfinyl)-6-nitro-
• CAS No: 31311-83-8
• MF: C₉H₈N₂O₃S₂
• MW: 256.301419258118
• CID: 293011
• PubChem ID: 21505737
• Update Time: 2025-04-19

Benzothiazole, 2-(ethylsulfinyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(ethylsulfinyl)-6-nitro-
• 2-ethylsulfinyl-6-nitro-1,3-benzothiazole
• DTXSID40615213
• 31311-83-8
• SCHEMBL11820321
• 2-(Ethanesulfinyl)-6-nitro-1,3-benzothiazole

• Inchi： 1S/C9H8N2O3S2/c1-2-16(14)9-10-7-4-3-6(11(12)13)5-8(7)15-9/h3-5H,2H2,1H3
• InChI Key： MLBVETRSCIMSIG-UHFFFAOYSA-N
• SMILES： S(CC)(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.99774
• Monoisotopic Mass: 255.99763447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 73.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles